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Compound of Interest

Compound Name: N-Dodecylmethacrylamide
CAS No.: 1191-39-5
Cat. No.: B073739

Get Quote

Physicochemical Identity

N-Dodecylmethacrylamide is a hydrophobic monomer used primarily to introduce stable
hydrophobic domains into water-soluble polymer backbones. Unlike its acrylate counterparts,
the methacrylamide linkage offers superior hydrolytic stability, making it critical for long-

circulating drug delivery vehicles.
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Data

Chemical Name

N-Dodecylmethacrylamide

Synonyms

N-Laurylmethacrylamide; N-Dodecyl-2-methyl-2-

propenamide

CAS Registry Number 1191-39-5
Molecular Weight 253.43 g/mol
Molecular Formula C16H31NO

Physical State

White crystalline solid

Melting Point 37.0-41.0°C
Boiling Point ~145 °C (at 0.8 mmHg)

N Soluble in THF, Chloroform, Ethanol; Insoluble
Solubility

in Water

Synthesis & Purification Protocol

Note: This protocol utilizes a Schotten-Baumann condensation. Strict moisture control is

required to prevent hydrolysis of the acid chloride.

Reagents:

Precursor A: Methacryloyl chloride (MAC), freshly distilled.

Step-by-Step Methodology:

Precursor B: Dodecylamine (Laurylamine), recrystallized.

Base: Triethylamine (TEA) or Pyridine (Acid scavenger).

Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM).

Inhibitor: Hydroquinone monomethyl ether (MEHQ) (trace).
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e Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a
nitrogen inlet. Purge with N2 for 15 minutes.

» Solubilization: Dissolve Dodecylamine (1.0 eq) and TEA (1.1 eq) in anhydrous THF. Cool the
reaction vessel to 0°C using an ice/salt bath.

o Expert Insight: Cooling is non-negotiable. The exotherm from the acid chloride addition
can trigger premature polymerization or side reactions if uncontrolled.

» Addition: Dissolve Methacryloyl chloride (1.05 eq) in a small volume of THF. Add dropwise to
the amine solution over 60 minutes, maintaining temperature < 5°C.

e Reaction: Once addition is complete, allow the mixture to warm to room temperature (25°C)
and stir for 12—24 hours. A white precipitate (Triethylamine Hydrochloride salt) will form.

o Work-up:

o Filter off the TEA-HCI salt.

o Concentrate the filtrate under reduced pressure (Rotavap) to obtain the crude solid.
« Purification (Critical):

o Dissolve the crude solid in minimal warm ethanol or ethyl acetate.

o Recrystallize at 4°C or -20°C.

o Validation: Purity should be confirmed via tH-NMR (absence of amine peaks at 4 2.6 ppm
and acid chloride impurities).

Synthesis Pathway Diagram
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Caption: Schotten-Baumann synthesis route for N-Dodecylmethacrylamide via acyl
substitution.

Polymerization & Self-Assembly Behavior

DodMAm is rarely used as a homopolymer due to extreme hydrophobicity. Its primary utility lies
in random copolymerization with hydrophilic monomers (e.g., AMPS, Acrylamide, Acrylic Acid)
to create amphiphilic polyelectrolytes.

The "Unimer" Micelle Phenomenon

A critical distinction in DodMAmM copolymers is the formation of Unimolecular Micelles.[1][2][3]

e Low Hydrophobe Content (<10 mol%): Polymers exist as random coils; hydrophobic groups
associate intermolecularly, causing viscosity increases (associative thickeners).

e High Hydrophobe Content (30—-50 mol%): The high density of dodecyl chains forces the
single polymer chain to collapse upon itself to minimize water contact. This forms a single-
chain nanoparticle (SCNP) or "unimer micelle."

Expert Insight: This transition is heavily dependent on the synthesis solvent. Polymerizing in
isotropic solutions (e.g., DMF) yields random distribution. Polymerizing in micellar solutions
(Micellar Polymerization) yields "blocky" hydrophobic domains.
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Self-Assembly Logic Diagram
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Caption: Divergent assembly pathways of DodMAm copolymers based on molar composition.
Applications in Drug Development
The DodMAM moiety serves as the "anchor" in drug delivery systems.

e Solubilization of Hydrophobic APIs: The dodecyl core of the unimer micelle provides a non-
polar microenvironment capable of solubilizing poorly water-soluble drugs (e.g., Paclitaxel,
Curcumin) within a water-soluble polymer shell.

e pH-Responsive Release: When copolymerized with pH-sensitive monomers (e.g.,
Methacrylic Acid), the micelle can expand or disassemble in the acidic tumor
microenvironment, releasing the payload.

o Membrane Interaction: The C12 alkyl tail facilitates interaction with lipid bilayers, enhancing
cellular uptake of the nanocarrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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